N-(2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)butyramide

• IUPAC Name: N-[2-(4-methyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)ethyl]butanamide
• InChI: InChI=1S/C15H20N4O2/c1-3-7-13(20)16-10-11-19-15(21)18(2)14(17-19)12-8-5-4-6-9-12/h4-6,8-9H,3,7,10-11H2,1-2H3,(H,16,20)
• InChI Key: CEGUIIGNWKCTMX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCCN1C(=O)N(C(=N1)C2=CC=CC=C2)C
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

Compounds with a 1,2,4-triazole moiety, like the one in your query, are a class of heterocycles that have been widely studied due to their diverse biological activities. They are often used in medicinal chemistry and drug discovery.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives usually involves the reaction of hydrazine with a carbonyl compound, followed by cyclization. The exact synthesis procedure for your specific compound would depend on the starting materials and reaction conditions.

Molecular Structure Analysis

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms and two carbon atoms. The presence of multiple nitrogen atoms can contribute to the compound’s reactivity and biological activity.

Chemical Reactions Analysis

1,2,4-Triazole derivatives can undergo a variety of chemical reactions, including substitutions and additions, depending on the substituents present on the ring.

Scientific Research Applications

Synthesis and Cyclization Reactions

Compounds with structures resembling N-(2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)butyramide have been synthesized and investigated for their unique cyclization reactions and enzymatic activity. For example, research on the synthesis and cyclization reactions with Pyrazolopyrimidinyl Keto-esters has shown these compounds' ability to significantly increase the reactivity of enzymes such as cellobiase, suggesting potential applications in biocatalysis and the development of enzyme-based assays or treatments (Abd & Awas, 2008).

Antimicrobial Activity

A notable area of application for compounds structurally similar to N-(2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)butyramide is in the development of new antimicrobial agents. Studies have demonstrated the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds, revealing their potential as antimicrobial agents against a range of bacteria and fungi, indicating their relevance in addressing antibiotic resistance and the development of new antimicrobial therapies (Sarvaiya, Gulati, & Patel, 2019).

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a broad spectrum of potential targets.

Mode of Action

It’s known that compounds with similar structures can interact with their targets in various ways, leading to a range of biological activities . These activities can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Similar compounds have been shown to influence a variety of pathways, leading to diverse biological activities .

Pharmacokinetics

Similar compounds are known to be highly soluble in water and other polar solvents , which can impact their bioavailability.

Result of Action

Similar compounds have been reported to exhibit substantial antiviral activity and significant analgesic and anti-inflammatory activities .

Action Environment

It’s known that environmental factors can significantly impact the effectiveness of similar compounds .

Future Directions

The study of 1,2,4-triazole derivatives is a promising area of research due to their diverse biological activities. Future research could focus on synthesizing new derivatives and studying their properties and biological activities.